Cas no 94441-98-2 (1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrabromo-, 1,4-bis[(2,3,4,5,6-pentabromophenyl)methyl] ester)

1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrabromo-, 1,4-bis[(2,3,4,5,6-pentabromophenyl)methyl] ester structure
94441-98-2 structure
Product Name:1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrabromo-, 1,4-bis[(2,3,4,5,6-pentabromophenyl)methyl] ester
CAS No:94441-98-2
MF:C22H4Br14O4
MW:1450.92075634003
CID:807631
PubChem ID:20836337
Update Time:2025-04-19

1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrabromo-, 1,4-bis[(2,3,4,5,6-pentabromophenyl)methyl] ester Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedicarboxylicacid, 2,3,5,6-tetrabromo-, 1,4-bis[(2,3,4,5,6-pentabromophenyl)methyl] ester
    • bis(pentabromobenzyl) tetrabromoterephthalate
    • SCHEMBL5704092
    • DTXSID501124793
    • 1,4-Bis[(2,3,4,5,6-pentabromophenyl)methyl] 2,3,5,6-tetrabromo-1,4-benzenedicarboxylate
    • 94441-98-2
    • NS00066286
    • Inchi: 1S/C22H4Br14O4/c23-7-3(8(24)16(32)19(35)15(7)31)1-39-21(37)5-11(27)13(29)6(14(30)12(5)28)22(38)40-2-4-9(25)17(33)20(36)18(34)10(4)26/h1-2H2
    • InChI Key: RIYVASNPCAGQKQ-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C(=O)OCC2C(=C(C(=C(C=2Br)Br)Br)Br)Br)C(=C(C=1C(=O)OCC1C(=C(C(=C(C=1Br)Br)Br)Br)Br)Br)Br)Br

Computed Properties

  • Exact Mass: 1450.853359
  • Monoisotopic Mass: 1436.867685
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 8
  • Complexity: 818
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • XLogP3: 14.3

Experimental Properties

  • Density: 2.852
  • Boiling Point: 952.3°Cat760mmHg
  • Flash Point: 529.7°C
  • Refractive Index: 1.746
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